BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to
Triisopropoxyvanadium(V) Oxide: Safety,
Handling, and Applications

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Triisopropoxyvanadium(v)oxide

Cat. No.: B13100941

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety data, experimental protocols, and an
overview of the applications of triisopropoxyvanadium(V) oxide (VOTO), a versatile
organometallic compound. With its increasing use in catalysis and materials science, a
thorough understanding of its properties and safe handling is crucial for researchers in both
academic and industrial settings, including those in the field of drug development who may
utilize it for the synthesis of complex molecular architectures.

Chemical and Physical Properties

Triisopropoxyvanadium(V) oxide is a colorless to pale yellow or gold-colored liquid.[1][2][3] It is
recognized for its utility as a precursor in various chemical transformations due to its reactivity
and solubility in common organic solvents.[2]
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Property Value Source(s)
Chemical Formula CoH2104V [1]
Molecular Weight 244.2 g/mol [2]
CAS Number 5588-84-1 [1114]
EC Number 226-997-4 [11[4]
Appearance Pale ¥e|l9w to deep yellow o
clear liquid

Odor Alcoholic [1]
Melting Point -2°Cto -11°C [11[2]
Boiling Point 80-82 °C @ 2 mm Hg [2][5]
Flash Point 44 °C/111.2 °F to 70°C [1][6]
Density 1.035 - 1.04 g/mL at 25 °C [1][2]

Vapor Pressure

0.1 kPa @ 60°C

[1]

Miscible with toluene, hexane,
Solubility and isopropanol. Reacts with [21[4]
water.

Stable in sealed containers.
Stability Moisture-sensitive; reacts 41171

rapidly with water or moist air.

Hazard Identification and Safety Information

Triisopropoxyvanadium(V) oxide is classified as a hazardous substance. It is a flammable liquid
and vapor and can cause skin, eye, and respiratory irritation.[4][6][8] Ingestion may be harmful.

[4]
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Hazard Class GHS Classification
Flammable liquids Category 3

Skin corrosion/irritation Category 2

Serious eye damage/eye irritation Category 2A

Specific target organ toxicity (single exposure)

Category 3 (Respiratory system)

Acute toxicity (oral, dermal, inhalation)

Category 4

Hazard Statements:

e H226: Flammable liquid and vapor.[8]

o H315: Causes skin irritation.[1][8]

e H319: Causes serious eye irritation.[1][8]

e H335: May cause respiratory irritation.[4][8]

o Harmful if swallowed, in contact with skin, or if inhaled.[3][6]

Safe Handling and Storage

Proper handling and storage procedures are essential to minimize risks associated with

triisopropoxyvanadium(V) oxide.

Handling:

Do not breathe vapors or mist.[4]

Handle under a dry, inert atmosphere (e.g., nitrogen or argon).[8]
Use in a well-ventilated area, preferably in a chemical fume hood.[6][8]

Avoid contact with skin, eyes, and clothing.[4][6]

Keep away from heat, sparks, open flames, and other ignition sources.[4][6]
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e Use non-sparking tools and take precautionary measures against static discharge.[4][6]

e Ground and bond containers and receiving equipment.[4]

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.[4][6] In situations where inhalation of vapors is possible, a
NIOSH-certified organic vapor respirator is recommended.[4]

Storage:

Store in a cool, dry, and well-ventilated place.[4][8]

Keep containers tightly sealed to prevent contact with moisture and air.[4][7][8]

Store in a flammable liquids storage area.[2][6]

Store locked up.[4]

Incompatible materials include water, moist air, and strong oxidizing agents.[4][6]

First Aid and Emergency Procedures

In the event of exposure or an emergency, follow these first-aid measures and procedures.
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Exposure Route First Aid Measures

Remove the individual to fresh air and keep
) them at rest in a comfortable breathing position.
Inhalation . L .
Seek medical advice if feeling unwell.[4] If not

breathing, provide artificial respiration.[6]

Immediately remove all contaminated clothing.
) Wash the affected area with plenty of soap and
Skin Contact ) T
water.[4] Get medical attention if skin irritation

persists.[4][6]

Immediately flush eyes with plenty of water for

at least 15 minutes, removing contact lenses if
Eye Contact ] o

present and easy to do.[4] Continue rinsing and

seek medical attention.[4]

Do NOT induce vomiting. Clean the mouth with

water and drink plenty of water afterward.[6]
Ingestion Never give anything by mouth to an

unconscious person.[4] Seek immediate medical

attention.[4]

Fire-Fighting Measures:

Suitable Extinguishing Media: Water spray, foam, carbon dioxide, or dry chemical.[4] Water
mist can be used to cool closed containers.[6]

» Unsuitable Extinguishing Media: Do not use a straight stream of water.[4]

o Specific Hazards: Flammable liquid and vapor.[4] Vapors may form explosive mixtures with
air and can travel to an ignition source and flash back.[6] Containers may explode when
heated.[6] Hazardous combustion products include carbon monoxide, carbon dioxide, and
heavy metal oxides.[6]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[4][6]
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Accidental Release Measures:

o Evacuate unnecessary personnel and eliminate all ignition sources.[4]

e Ensure adequate ventilation.[1]

o Wear appropriate personal protective equipment.[4]

» Contain the spill using an inert absorbent material (e.g., sand, diatomite, acid binders).[1][8]
e Collect the absorbed material into a suitable, closed container for disposal.[6]

e Do not allow the material to enter drains or waterways.[1][6]

Applications in Research and Development

Triisopropoxyvanadium(V) oxide is a valuable reagent in both materials science and organic
synthesis, with indirect applications in drug development.

Materials Science: Precursor for Vanadium Oxide Thin
Films

VOTO is a common precursor for the deposition of vanadium oxide thin films using techniques
like Atomic Layer Deposition (ALD).[9] These films have applications in electronics, sensors,
and energy storage devices.[9]

Experimental Protocol: Atomic Layer Deposition of Vanadium Oxide

This protocol provides a general methodology for the ALD of vanadium oxide thin films using
triisopropoxyvanadium(V) oxide as the precursor.

o Precursor Handling: Heat the triisopropoxyvanadium(V) oxide container to 60 °C to achieve
a vapor pressure of approximately 0.63 Torr.[8]

» Deposition Cycle:

o Introduce a pulse of triisopropoxyvanadium(V) oxide vapor into the ALD reactor.
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o Purge the reactor with an inert gas (e.g., nitrogen) to remove any unreacted precursor and
byproducts.

o Introduce a pulse of an oxidizing agent, such as water vapor or oxygen plasma.[10]

o Purge the reactor again with the inert gas.

e Film Growth: Repeat the deposition cycle until the desired film thickness is achieved. The
growth rate is typically in the range of 0.2-0.32 A/cycle.[3][8]

» Post-Deposition Annealing: The as-deposited films may be amorphous.[10] Post-annealing
at elevated temperatures (e.g., 400-500 °C) can be performed to crystallize the film into
desired phases such as V20s.[10]

ALD Cycle

@—i-‘ VOTO Pulse ‘—»‘ Inert Gas Purge ‘—»‘ Oxidizer Pulse (Hz0 or Oz Plasma) ‘—»‘ Inert Gas Purge ‘
T

T Repeat Cycle for Desired Thickness
Continue

Click to download full resolution via product page

Atomic Layer Deposition (ALD) workflow for vanadium oxide thin films.

Organic Synthesis: Catalyst for Asymmetric Epoxidation

Vanadium complexes, often generated in situ from precursors like triisopropoxyvanadium(V)
oxide, are effective catalysts for the asymmetric epoxidation of allylic and homoallylic alcohols.
[4] This reaction is of significant interest in drug development as it provides access to chiral
epoxides, which are versatile building blocks for the synthesis of complex, biologically active
molecules.[4][6]

General Experimental Protocol for Vanadium-Catalyzed Asymmetric Epoxidation:

While specific conditions vary depending on the substrate and chiral ligand, a general
procedure is as follows:
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Catalyst Preparation: A vanadium precursor, such as triisopropoxyvanadium(V) oxide or
VO(acac)z, is mixed with a chiral ligand (e.g., a bishydroxamic acid derivative) in a suitable
solvent like toluene.[4][6]

Reaction Setup: The allylic or homoallylic alcohol substrate is added to the catalyst mixture
under an inert atmosphere.

Oxidant Addition: An oxidant, typically an aqueous solution of tert-butyl hydroperoxide
(TBHP) or cumene hydroperoxide (CHP), is added to initiate the epoxidation.[4][6]

Reaction Monitoring: The reaction is stirred at a specific temperature (often room
temperature) and monitored by techniques like TLC or GC until the starting material is
consumed.

Work-up and Purification: The reaction is quenched, and the chiral epoxide product is
isolated and purified using standard techniques such as column chromatography.
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Catalytic System
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Asymmetric Epoxidation
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Role of VOTO in the synthesis of chiral building blocks for drug development.

Biological Relevance of Vanadium Compounds

While triisopropoxyvanadium(V) oxide itself is not directly used as a therapeutic agent, the
broader class of vanadium compounds has garnered attention for its diverse biological
activities. Vanadium compounds have been investigated for their potential in the treatment of
diabetes, cancer, and parasitic diseases.[4] Their biological effects are often attributed to the
ability of vanadate to mimic phosphate, thereby interacting with various enzymes such as
ATPases and phosphatases, and influencing cellular signaling pathways.[4]

It is important to note that the biological activity of vanadium is highly dependent on its
oxidation state and coordination environment. The use of VOTO in synthesizing specific
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organic molecules for drug discovery allows for precise control over the molecular architecture,
which in turn can be tailored for specific biological targets.

Conclusion

Triisopropoxyvanadium(V) oxide is a valuable and versatile chemical for researchers in
materials science and organic synthesis. Its utility as a precursor for thin films and as a catalyst
for important transformations like asymmetric epoxidation highlights its significance. However,
its hazardous properties necessitate strict adherence to safety protocols. By understanding its
chemical properties, hazards, and handling requirements, researchers can safely harness the
potential of this compound in their scientific endeavors, including the development of novel
materials and the synthesis of next-generation pharmaceuticals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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